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Compound of Interest

Compound Name:
2-Cyano-2-

(hydroxyimino)acetamide

Cat. No.: B1623587 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling, storage, and effective use of 2-Cyano-2-
(hydroxyimino)acetamide in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Cyano-2-(hydroxyimino)acetamide?

A1: 2-Cyano-2-(hydroxyimino)acetamide is classified as acutely toxic if swallowed and

causes serious eye irritation.[1][2] It is crucial to handle this compound with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work

should be conducted in a well-ventilated area or a fume hood.

Q2: What are the recommended storage conditions for 2-Cyano-2-
(hydroxyimino)acetamide?

A2: To ensure the stability and integrity of the compound, it should be stored in a tightly closed

container in a dry, cool, and well-ventilated place.[3] Avoid exposure to moisture, strong acids,

strong bases, strong oxidizing agents, and strong reducing agents.[3]

Q3: How should I properly dispose of 2-Cyano-2-(hydroxyimino)acetamide waste?
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A3: Dispose of contents and container to an approved waste disposal plant.[3] Chemical waste

generators must determine whether a discarded chemical is classified as hazardous waste and

consult local, regional, and national hazardous waste regulations for complete and accurate

classification.[3]

Q4: Can this compound be used in the synthesis of other molecules?

A4: Yes, 2-Cyano-2-(hydroxyimino)acetamide and its derivatives are used as building blocks

in the synthesis of heterocyclic compounds and other complex organic molecules.[4] They can

undergo reactions such as oxidation, reduction, and substitution.[4]

Troubleshooting Guide
Problem 1: The compound has changed color or appearance during storage.

Possible Cause: This could indicate degradation of the compound. Decomposition can be

caused by exposure to moisture, light, or incompatible materials. Use of strong acids can

also cause decomposition.[5]

Solution: Do not use the compound if you observe a significant change in its appearance. It

is recommended to use a fresh batch of the reagent. To prevent this in the future, ensure the

compound is stored in a tightly sealed container in a cool, dark, and dry place, away from

incompatible substances.

Problem 2: I am having difficulty dissolving 2-Cyano-2-(hydroxyimino)acetamide.

Possible Cause: The choice of solvent is critical. While some salts of 2-cyano-2-

hydroxyiminoacetamide are soluble in water, the free oxime may have different solubility

characteristics.[5] The pH of the solution can also affect solubility.

Solution:

Review the literature or your supplier's information for recommended solvents.

For aqueous solutions, adjusting the pH to between 7 and 9 with a suitable base may

improve the solubility of the free oxime by converting it to its more soluble salt form.[5]
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Consider using a different solvent, such as a water-miscible organic solvent, if appropriate

for your experimental design.[5]

Problem 3: My reaction is yielding unexpected byproducts.

Possible Cause: 2-Cyano-2-(hydroxyimino)acetamide can undergo cyclization under

certain conditions, particularly at low pH or high temperatures.[5] It is also reactive with

strong oxidizing and reducing agents.

Solution:

Carefully control the pH of your reaction mixture. For many reactions involving its salts,

maintaining a pH between 7 and 9 is recommended to avoid decomposition.[5]

Conduct the reaction at the recommended temperature. For some processes,

temperatures as low as 10°C are used to prevent cyclization.[5]

Ensure that all other reagents and solvents are compatible and free of impurities that

could catalyze side reactions.

Quantitative Data Summary
Property Value Source

Molecular Formula C3H3N3O2 [1]

Molecular Weight 113.08 g/mol [1]

Melting Point 183 °C (decomposes) [6]

Boiling Point 321.5 °C at 760 mmHg [6]

Flash Point 148.3 °C [6]

Density 1.54 g/cm³ [6]

pKa 7.96 ± 0.10 (Predicted) [6]

Experimental Protocols
Protocol 1: General Handling and Weighing
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Before handling, ensure you are wearing appropriate PPE, including safety glasses with side

shields, chemical-resistant gloves, and a lab coat.

Conduct all handling and weighing of the solid compound in a well-ventilated chemical fume

hood to avoid inhalation of dust.[3]

Use a clean, dry spatula and weighing vessel.

Immediately after weighing, securely close the container to prevent moisture absorption and

contamination.

Clean any spills promptly according to your laboratory's standard operating procedures for

hazardous materials.

Wash hands thoroughly after handling.[3]

Protocol 2: Preparation of an Aqueous Solution of the Sodium Salt

To a suitable reaction vessel, add the desired amount of 2-Cyano-2-
(hydroxyimino)acetamide.

Add deionized water to create a slurry.[5]

While stirring, slowly add a base such as sodium hydroxide (NaOH) to adjust the pH to

between 7 and 9.[5] This will convert the free oxime to its more soluble sodium salt.

Continue stirring until the solid is completely dissolved.

The resulting solution can then be used for subsequent reactions, such as alkylation or

acylation.[5]
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Caption: Troubleshooting workflow for common experimental issues.
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Caption: Safe handling and storage workflow.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1623587?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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